Cas no 109842-93-5 (2-(2-aminocyclopentyl)ethan-1-ol)

• Product Name: 2-(2-aminocyclopentyl)ethan-1-ol
• CAS No: 109842-93-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD24448482
• CID: 4560464
• PubChem ID: 70557539
• Update Time: 2025-06-07

2-(2-aminocyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminocyclopentyl)ethan-1-ol

• MDL： MFCD24448482
• Inchi： 1S/C7H15NO/c8-7-3-1-2-6(7)4-5-9/h6-7,9H,1-5,8H2
• InChI Key： ORYSLNLONJQCSR-UHFFFAOYSA-N
• SMILES： C1(CCO)CCCC1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-(2-aminocyclopentyl)ethan-1-ol

Introduction to 2-(2-aminocyclopentyl)ethan-1-ol (CAS No. 109842-93-5)

2-(2-aminocyclopentyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 109842-93-5, is a significant compound in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a cyclopentyl moiety linked to an ethanol group via an amine bridge, has garnered attention due to its unique structural properties and potential applications in drug discovery and synthetic chemistry.

The molecular structure of 2-(2-aminocyclopentyl)ethan-1-ol consists of a cyclopentane ring substituted with an amino group at the 2-position, which is further connected to an ethyl chain ending in a hydroxyl group. This configuration imparts distinct steric and electronic characteristics, making it a valuable scaffold for designing novel bioactive molecules. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling its incorporation into complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in biologically active molecules. The cyclopentyl ring in 2-(2-aminocyclopentyl)ethan-1-ol is particularly noteworthy, as it mimics the piperidine scaffold commonly found in many drugs. This structural motif is known for its ability to enhance binding affinity and metabolic stability, making it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of 2-(2-aminocyclopentyl)ethan-1-ol is its potential as a building block for receptor-targeted ligands. The amine group can form hydrogen bonds with polar residues in protein targets, while the hydroxyl group can participate in hydrophobic interactions or further derivatization. Such features are critical for optimizing drug-like properties, including solubility, bioavailability, and target specificity.

Recent studies have highlighted the utility of 2-(2-aminocyclopentyl)ethan-1-ol in the development of small-molecule inhibitors targeting enzyme-catalyzed pathways. For instance, researchers have explored its derivatives as potential modulators of kinases and phosphodiesterases, which are key enzymes implicated in various diseases, including cancer and inflammatory disorders. The cyclopentylamine moiety has been shown to selectively interact with active sites, providing a promising lead for structure-based drug design.

The synthesis of 2-(2-aminocyclopentyl)ethan-1-ol (CAS No. 109842-93-5) typically involves multi-step organic transformations, starting from commercially available precursors such as cyclopentanone or cyclopentanamine. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These methodologies align with modern trends in sustainable chemistry, emphasizing efficiency and minimal waste generation.

The pharmacological profile of 2-(2-aminocyclopentyl)ethan-1-ol has been investigated through both computational modeling and experimental assays. Molecular docking studies have revealed its potential binding mode to various biological targets, providing insights into its mechanism of action. Additionally, preclinical trials have demonstrated its efficacy in modulating specific pathways without significant off-target effects, underscoring its therapeutic promise.

In conclusion, 2-(2-amino-cyclopentyl)-ethanol CAS NO 109842 -93 -5 represents a versatile compound with broad applications in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutics targeting a wide range of diseases. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in advancing drug discovery efforts worldwide.